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Compound of Interest

Compound Name: Bms493

Cat. No.: B1667216

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the use of BMS-493, a potent
pan-retinoic acid receptor (RAR) inverse agonist, for the inhibition of RAR signaling. Detailed
protocols for in vitro and in vivo applications are provided to guide researchers in their
experimental design.

BMS-493 is a pan-retinoic acid receptor (RAR) inverse agonist that functions by increasing the
interaction of RARs with nuclear corepressors, thereby inhibiting the transcription of RAR target
genes.[1][2][3][4] It is a valuable tool for studying the physiological and pathological roles of
retinoic acid (RA) signaling in various biological processes, including cell differentiation,
proliferation, and embryonic development.[3][4][5]

Quantitative Data Summary

The following table summarizes the quantitative data for BMS-493, including its inhibitory
concentrations for different RAR isoforms. This information is crucial for determining the
optimal concentration for specific experimental needs.
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Signaling Pathway and Mechanism of Action

BMS-493 exerts its inhibitory effect on the canonical retinoic acid signaling pathway. The
following diagram illustrates this mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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